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Compound Focus: Dimetridazole

CAS No.: 551-92-8

Cat. No.: S526205

Introduction

Dimetridazole (DMZ) is a nitroimidazole derivative with broad-spectrum anti-anaerobic and antiprotozoal
activity, historically used in poultry for controlling blackhead disease (histomonosis) in poultry. Despite its
efficacy, DMZ and its metabolites have been shown to possess genotoxic and carcinogenic properties,
leading to bans in many countries for use in food-producing animals. The Joint FAO/WHO Expert
Committee on Food Additives (JECFA) has established that DMZ should not be detectable in any animal
foods, creating a need for highly sensitive analytical methods to monitor compliance. This application note
provides detailed protocols for the sample preparation and analysis of DMZ and its metabolites in eggs,

supporting regulatory monitoring and food safety programs.

The primary metabolite of DMZ, 2-hydroxymethyl-1-methyl-5-nitroimidazole (HMMNI), consistently
appears at higher concentrations than the parent compound in eggs and tissues, making its simultaneous
detection essential for accurate residue monitoring. Establishing withdrawal periods and egg abandonment
times is critical for ensuring food safety, with studies recommending approximately 14 days after drug
withdrawal to ensure residue depletion. The methods described herein enable reliable detection at
concentrations required to enforce current regulatory limits, with sufficient sensitivity to monitor compliance

with the strictest standards.
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HPLC-APCI-MS Method for Confirmatory Analysis

Principle

This method enables the confirmatory analysis of dimetridazole, ronidazole, and their common metabolite
(HMMNI) in egg samples using high performance liquid chromatography with atmospheric pressure
chemical ionization mass spectrometry (HPLC-APCI-MS). The method provides high specificity and
sensitivity with a detection limit of 0.1 pg/kg for DMZ and RNZ, and 0.5 pg/kg for HMMNI, making it

suitable for statutory residue testing in surveillance programs.

Materials and Reagents

Solvents: Ethyl acetate, n-hexane, methanol, acetonitrile (all HPLC grade)

Acids and bases: Formic acid, ammonia solution

SPE cartridges: Strong cation exchange (SCX) solid phase extraction columns
Standards: DMZ, RNZ, and HMMNI certified reference standards

Equipment: Centrifuge, vortex mixer, nitrogen evaporator, HPLC-APCI-MS system

Sample Preparation Procedure

e Homogenization: Thoroughly homogenize whole egg samples (yolk and white mixed) until uniform
consistency.
e Weighing: Accurately weigh 4.0 + 0.01 g of homogenized egg sample into a 15 mL centrifuge tube.
e Extraction:
Add 10 mL of ethyl acetate to the sample
Vortex mix thoroughly for 1 minute
Shake at 300 rpm for 10 minutes
Centrifuge at 4°C, 8,000 rpm for 5 minutes
¢ Repeat extraction: Perform a second extraction of the sample residue using the same method and
combine the supernatants.
e Concentration: Transfer exactly 10 mL of the combined extract and evaporate to dryness under a
gentle stream of nitrogen.
e Clean-up:
o Reconstitute the dried residue in 1 mL of initial mobile phase
o Add 5 mL of n-hexane, vortex mix thoroughly

[e]

[e]

o

(e]
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o Centrifuge at 4°C, 8,000 rpm for 5 minutes
o Discard the upper n-hexane layer
¢ Filtration: Pass the lower aqueous phase through a 0.22 pm membrane filter prior to HPLC analysis.

HPLC-APCI-MS Conditions

Parameter Condition

Column Phenomenex Luna C18 (150 mm x 2 mm, 5 pm)

Column Temperature 30°C

Injection Volume 5uL

Flow Rate 0.25 mL/min

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile

Gradient Program 0 min: 90% A; 5 min: 70% A; 6 min: 90% A; 8 min: 90% A
lonization Mode Atmospheric Pressure Chemical lonization (APCI)

Detection Positive [M + H]* ions at m/z 142 (DMZ), 145 (internal standard)

Method Performance

¢ Limit of Detection: 0.1 pg/kg for DMZ and RNZ; 0.5 pg/kg for HMMNI

e Recovery: Mean recoveries of 65% for DMZ, 87% for RNZ, and 75% for HMMNI in fortified egg
samples

¢ Precision: RSDs of 22% for DMZ, 11% for RNZ, and 14% for HMMNI (n = 10)

e Throughput: Approximately 20 samples can be extracted in 4 hours

HPLC-MS/MS Method for High-Sensitivity Analysis
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Principle

This high-performance liquid chromatography tandem mass spectrometry (HPLC-MS/MS) method
provides enhanced sensitivity and selectivity for the simultaneous determination of DMZ and its metabolite
HMMNI in eggs. With detection limits of 0.5 ng/g and quantification limits of 1.0 ng/g, this method meets

the most stringent regulatory requirements for DMZ monitoring.

Materials and Reagents

¢ Internal Standard: Deuteriated DMZ (DMZ-d3)

¢ Extraction Solvents: Ethyl acetate, n-hexane

e SPE Cartridges: MCX solid phase extraction columns

e Mobile Phase Components: 0.1% formic acid in water, acetonitrile
e Standards: DMZ and HMMNI certified reference materials

Sample Preparation Workflow

The following diagram illustrates the complete sample preparation workflow for the HPLC-MS/MS method:
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(Homogenized Egg Sample)

Weigh 4.0 + 0.01 g sample

'

Add 10 mL Ethyl Acetate
Vortex 1 min

(Shake 10 min at 300 rprn)

(Centrifuge 5 min at 4°C, 8000 rprn)

Repeat Extraction
Combine Supernatants
Evaporate to Dryness

under N2 Stream

'

Reconstitute in 1 mL
Initial Mobile Phase

l

Add 5 mL n-hexane
Vortex & Centrifuge

(Discard Hexane Layelq

)
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HPLC-MS/MS Instrument Parameters

Parameter Condition

Column Phenomenex Luna C18 (150 mm x 2 mm, 5 pm)
Column Temperature 30°C

Injection Volume 5L

Flow Rate 0.25 mL/min

Mobile Phase A: 0.1% formic acid in water; B: Acetonitrile

Gradient Program 0 min: 90% A; 5 min: 70% A; 6 min: 90% A; 8 min: 90% A
lon Source Electrospray lonization (ESI) positive mode

lon Spray Voltage 4,500 V

Source Temperature 500°C

MRM Transitions DMZ: 142.2 - 95.9/80.9; HMMNI: 158.2 - 140.4/54.8

Method Performance
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e Linearity: Strong linear relationship (r? > 0.99) over 1-100 ng/g range

e Limit of Detection: 0.5 ng/g for both DMZ and HMMNI

¢ Limit of Quantification: 1.0 ng/g for both DMZ and HMMNI

¢ Recovery: Average recoveries of 84.90% to 103.01% across tissues and eggs

¢ Precision: Coefficients of variation below 15% for both intra-day and inter-day analyses

Analytical Performance Comparison

Method Validation Data

The following table summarizes the performance characteristics of different analytical methods for DMZ and

metabolite determination in eggs:

Detection Quantification Precision
Method . . Recovery (%) Reference
Limit (ug/kg) Limit (pg/kg) (RSD%)
HPLC-APCI- DMZ: 0.1, - DMZ: 65; DMZ: 22; [1]
MS HMMNI: 0.5 HMMNI: 75 HMMNI: 14
HPLC-MSI/MS 0.5 1.0 84.9-103.0 <15 [2]
LC- 5.0 - 93-102 1.2-7.7 [3]114]
Thermospray
MS
HPLC-UV 0.5 - DMZ: 77, DMZ: 14.9; [1]
HMMNI: 80 HMMNI: 18.2
LC-MS/MS DMZ: 0.009; - DMZ: 90.4-98.5; DMZ: <4.4; [5]
HMMNI: 0.03 HMMNI: 85.2- HMMNI: <5.6
102.5
Residue Depletion Patterns
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Understanding the residue depletion profile of DMZ and its metabolites is essential for establishing
appropriate withdrawal times. Studies with laying hens fed a diet containing 500 mg/kg DMZ for 10

consecutive days revealed:

¢ Peak residue concentrations occur on the first day after drug withdrawal

¢ HMMNI concentrations consistently exceed parent DMZ levels throughout the depletion period
¢ Elimination half-lives of 0.45 days for DMZ and 0.66 days for HMMNI in eggs

¢ Recommended withdrawal period: 14 days after drug cessation for eggs

Workflow Integration and Visual Summary

Complete Analytical Process

The overall process from sample collection to final analysis integrates both preparation and analytical phases

as follows:
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[Fi]tration: 0.22 pm mernbrans)
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(Clean-up: n-hexane partitionj
[Extraction: Ethyl Acetate)

Collection (Homogenization, Extraction, Clean-up) Separation Detection
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Practical Considerations and Troubleshooting

Critical Method Parameters
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e Sample Homogenization: Ensure complete homogenization of whole eggs (yolk and white) as
residue distribution may vary between components
o Extraction Efficiency: Two successive extractions with ethyl acetate are necessary to achieve >80%

recovery of target analytes

e Matrix Effects: Use of deuterated internal standards (DMZ-d3) is recommended to compensate for
matrix suppression/enhancement effects in mass spectrometric detection

¢ Clean-up Efficiency: The n-hexane wash step effectively removes lipidic interferences without
significant loss of target analytes

Analytical Quality Control

e System Suitability: Check sensitivity, retention time stability, and peak shape prior to sample
analysis

¢ Process Controls: Include method blanks, spiked samples, and reference materials in each
batch to monitor contamination and performance

e Calibration: Use matrix-matched calibration standards to account for matrix effects, particularly in
LC-MS/MS analysis

e Confirmatory Criteria: For positive findings, ensure ion ratio compliance (within £20% of reference
standards) and retention time match (within +2.5% of reference standards)

Conclusion

These application notes provide comprehensive protocols for the determination of dimetridazole and its
metabolite HMMNI in eggs using robust and sensitive analytical methods. The HPLC-APCI-MS method
serves as a reliable confirmatory procedure, while the HPLC-MS/MS approach offers superior sensitivity
for monitoring compliance with the strictest regulatory limits. Proper sample preparation through efficient
extraction and clean-up is essential for achieving accurate results, particularly at the low detection limits
required for DMZ monitoring. These methods have been successfully applied in surveillance programs and
provide the scientific foundation for ensuring the safety of egg products relative to nitroimidazole drug

residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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